2-(Benzo[d]isoxazol-3-yl)-1-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(1,2-benzoxazol-3-yl)-1-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethanone
• InChI: InChI=1S/C19H15N5O3/c25-17(9-15-14-3-1-2-4-16(14)26-22-15)24-10-13(11-24)19-21-18(23-27-19)12-5-7-20-8-6-12/h1-8,13H,9-11H2
• InChI Key: OYZCOQLRRSZLPY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=NOC3=CC=CC=C32)C4=NC(=NO4)C5=CC=NC=C5
• Molecular Formula: C19H15N5O3
• Molecular Weight: 361.4 g/mol

Description

2-(Benzo[d]isoxazol-3-yl)-1-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H15N5O3 and its molecular weight is 361.361. The purity is usually 95%.
BenchChem offers high-quality 2-(Benzo[d]isoxazol-3-yl)-1-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Benzo[d]isoxazol-3-yl)-1-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications of Related Compounds

Metabolism and Disposition Insights :

• The study of the metabolism and disposition of compounds similar to the one mentioned, like N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide, highlights their extensive metabolism and the routes through which they are eliminated from the body, primarily via feces. This type of research is crucial for understanding the pharmacokinetics of novel therapeutic agents (Renzulli et al., 2011).

Pharmacological Effects :

• Research into the pharmacological effects of compounds, including their impact on cyclooxygenases, informs on their potential therapeutic uses, including analgesic effects. This knowledge is foundational for developing medications with specific targets and minimal side effects (Hinz et al., 2007).

Antibacterial Applications :

• The development and evaluation of oxazolidinone derivatives, for instance, for the treatment of tuberculosis, offer insights into the potential antibacterial applications of new compounds. Understanding their pharmacokinetics and pharmacodynamics is essential for optimizing their efficacy and safety profiles (Alsultan et al., 2017).

Allergy and Hypersensitivity Studies :

• Investigations into the hypersensitivity reactions caused by various compounds, including isothiazolinone derivatives, contribute to the understanding of potential allergic reactions in humans. Such studies are crucial for ensuring the safety of new chemical entities in consumer products (Pazzaglia et al., 1996).